Cas no 2228797-98-4 (tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate
• CAS No: 2228797-98-4
• MF: C₁₇H₃₃NO₃
• MW: 299.448825597763
• CID: 5879882
• PubChem ID: 165654609
• Update Time: 2025-10-28

tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate
• EN300-1895311
• 2228797-98-4

• Inchi： 1S/C17H33NO3/c1-16(2,3)21-15(20)18-11-7-9-14(12-18)8-6-10-17(4,5)13-19/h14,19H,6-13H2,1-5H3
• InChI Key： YCGDUGCLKFTAIO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CCCC(C)(C)CO)=O

Computed Properties

• Exact Mass: 299.24604391g/mol
• Monoisotopic Mass: 299.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate (CAS No. 2228797-98-4)

tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate (CAS No. 2228797-98-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a piperidine ring with a tert-butyl carboxylate group and a hydroxy-dimethylpentyl side chain. Its versatility makes it a valuable intermediate in drug discovery, particularly for targeting neurological and metabolic disorders.

The growing interest in piperidine derivatives like tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate stems from their potential applications in developing novel therapeutics. Researchers are increasingly focusing on this compound due to its ability to modulate biological pathways, making it a hot topic in medicinal chemistry discussions. With the rise of AI-driven drug discovery, compounds like this are gaining attention for their role in high-throughput screening and molecular docking studies.

One of the key advantages of tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate is its stability under various reaction conditions, which is critical for multi-step synthetic processes. The tert-butyloxycarbonyl (Boc) protecting group enhances its utility in peptide synthesis, a technique widely used in developing biopharmaceuticals. This aligns with current trends in personalized medicine, where tailored drug formulations are in high demand.

From a commercial perspective, the demand for tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate is steadily increasing, driven by its applications in API (Active Pharmaceutical Ingredient) manufacturing. The compound's CAS No. 2228797-98-4 serves as a unique identifier in global chemical databases, facilitating procurement for research institutions and pharmaceutical companies. Market analysts note a surge in searches for custom synthesis of piperidine derivatives, reflecting the compound's growing importance.

In terms of safety and handling, tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate requires standard laboratory precautions. While not classified as hazardous, proper storage conditions (typically 2-8°C in airtight containers) are recommended to maintain its stability. This aspect is particularly relevant given the increasing focus on green chemistry and sustainable laboratory practices in the chemical industry.

The synthesis of tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate involves sophisticated organic transformations, often requiring expertise in asymmetric synthesis techniques. Recent publications highlight innovative approaches to optimize its production, addressing the pharmaceutical industry's need for cost-effective synthetic routes. These developments are closely followed by researchers searching for piperidine synthesis improvements and Boc-protection methodologies.

Analytical characterization of tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's structural features make it an interesting subject for computational chemistry studies, particularly in molecular modeling applications. This intersects with current interests in AI-assisted molecular design, a rapidly growing field in chemical research.

Looking ahead, tert-butyl 3-(5-hydroxy-4,4-dimethylpentyl)piperidine-1-carboxylate (CAS No. 2228797-98-4) is poised to maintain its significance in pharmaceutical development. Its structural versatility continues to inspire novel applications, from central nervous system drug candidates to enzyme inhibitors. As the scientific community increasingly searches for innovative heterocyclic compounds and protected amine building blocks, this compound remains at the forefront of cutting-edge research.